Cas no 1469-70-1 (Carbonic Acid Allyl Ethyl Ester)

• Product name: Carbonic Acid Allyl Ethyl Ester
• CAS No: 1469-70-1
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• MDL: MFCD00049113
• CID: 207685
• PubChem ID: 87566296

Carbonic Acid Allyl Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, ethyl2-propen-1-yl ester
• Allyl Ethyl Carbonate
• NULL
• CARBONIC ACID ALLYL ETHYL ESTER
• ethyl prop-2-enyl carbonate
• (Allyloxy)formic acid ethyl ester
• Carbonic acid O-ethyl O-allyl ester
• Carbonic acid O-allyl O-ethyl ester
• MFCD00049113
• C1280
• DTXSID20163540
• 1469-70-1
• Allyl Ethyl Carbonate, >/=97%
• Carbonic acid, ethyl 2-propen-1-yl ester
• BGSFCOHRQUBESL-UHFFFAOYSA-
• D89384
• Carbonic acid, allyl ethyl ester
• SY053699
• Carbonic acid,ethyl2-propen-1-yl ester
• BS-21426
• Carbonic acid, ethyl 2-propenyl ester
• FT-0633576
• Allylethyl carbonate
• SCHEMBL44777
• CARBONICACIDALLYLETHYLESTER
• InChI=1/C6H10O3/c1-3-5-9-6(7)8-4-2/h3H,1,4-5H2,2H3
• DB-042864
• ethyl prop-2-en-1-yl carbonate
• Carbonic Acid Allyl Ethyl Ester

• MDL： MFCD00049113
• Inchi： InChI=1S/C6H10O3/c1-3-5-9-6(7)8-4-2/h3H,1,4-5H2,2H3
• InChI Key： BGSFCOHRQUBESL-UHFFFAOYSA-N
• SMILES： C=CCOC(=O)OCC

Computed Properties

• Exact Mass: 130.06300
• Monoisotopic Mass: 130.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 98.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 1.5
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined.
• Density: 0,99 g/cm3
• Boiling Point: 149°C
• Flash Point: 45.6 °C
• Refractive Index: 1.4070 to 1.4090
• PSA: 35.53000
• LogP: 1.34550
• Solubility: Not determined

Carbonic Acid Allyl Ethyl Ester Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 3272
• Hazard Category Code： 10
• Safety Instruction： S16
• Risk Phrases：R10
• PackingGroup：III
• HazardClass：3

Carbonic Acid Allyl Ethyl Ester Customs Data

• HS CODE：2920909090
• Customs Data：

  China Customs Code:

  2920909090

  Overview:

  2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Carbonic acid diesters

Additional information on Carbonic Acid Allyl Ethyl Ester

Carbonic Acid Allyl Ethyl Ester: A Comprehensive Overview

Carbonic Acid Allyl Ethyl Ester (CAS No. 1469-70-1) is a versatile organic compound with significant applications in various industries. This compound, also known as allyl ethyl carbonate, is a derivative of carbonic acid, where one hydroxyl group is replaced by an allyloxy group and the other by an ethoxy group. Its chemical structure contributes to its unique properties, making it a valuable intermediate in organic synthesis and a key component in numerous industrial processes.

The molecular formula of Carbonic Acid Allyl Ethyl Ester is C₅H₈O₃, and its molecular weight is 128.13 g/mol. The compound exists as a colorless liquid with a pleasant odor, and it is sparingly soluble in water but miscible with most organic solvents. Its physical properties, such as melting point (-50°C) and boiling point (85°C at 760 mmHg), make it suitable for use in various chemical reactions under different conditions.

Recent studies have highlighted the potential of Carbonic Acid Allyl Ethyl Ester in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing high-performance polymers, particularly in the field of thermoplastics and elastomers. The compound's ability to undergo polymerization under controlled conditions has led to its application in producing materials with enhanced mechanical and thermal properties.

In addition to its role in polymer synthesis, Carbonic Acid Allyl Ethyl Ester has found applications in the pharmaceutical industry. It serves as an intermediate in the synthesis of various drugs and APIs (Active Pharmaceutical Ingredients). Its reactivity and compatibility with biological systems make it an ideal candidate for drug delivery systems, where it can be used to formulate controlled-release medications.

The synthesis of Carbonic Acid Allyl Ethyl Ester typically involves the reaction of carbon dioxide with allyl alcohol and ethanol under specific catalytic conditions. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly production methods. For instance, the use of heterogeneous catalysts has significantly improved the yield and purity of the compound while reducing energy consumption.

Another area where Carbonic Acid Allyl Ethyl Ester has shown promise is in green chemistry initiatives. Its ability to participate in eco-friendly reactions, such as those involving renewable feedstocks, aligns with global efforts to develop sustainable chemical processes. Researchers are exploring its potential as a building block for bio-based materials, which could replace traditional petrochemical-derived products.

In conclusion, Carbonic Acid Allyl Ethyl Ester (CAS No. 1469-70-1) is a multifaceted compound with applications spanning multiple industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in the development of innovative materials and processes. As research continues to uncover new possibilities for this compound, its role in shaping future technologies is expected to grow significantly.